3-(4-fluorophenyl)-7-methoxy-2-methyl-4H-chromen-4-one

• IUPAC Name: 3-(4-fluorophenyl)-7-methoxy-2-methylchromen-4-one
• InChI: InChI=1S/C17H13FO3/c1-10-16(11-3-5-12(18)6-4-11)17(19)14-8-7-13(20-2)9-15(14)21-10/h3-9H,1-2H3
• InChI Key: DVQVVTZQSAHKOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OC)C3=CC=C(C=C3)F
• Molecular Formula: C17H13FO3
• Molecular Weight: 284.28 g/mol

Description

The compound “3-(4-fluorophenyl)-7-methoxy-2-methyl-4H-chromen-4-one” is a derivative of chromen-4-one, which is a type of heterocyclic compound. The “4H” in the name indicates the presence of a 4-membered heterocyclic ring. The compound also contains a fluorophenyl group, a methoxy group, and a methyl group attached at different positions.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the chromen-4-one ring, and the introduction of the fluorophenyl, methoxy, and methyl groups. The exact synthesis process would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the chromen-4-one ring, with the various substituents attached at the specified positions. The presence of the fluorine atom could introduce interesting electronic effects, due to the high electronegativity of fluorine.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the carbonyl group in the chromen-4-one ring could potentially undergo nucleophilic addition reactions. The fluorophenyl group might also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could affect the compound’s polarity, and hence its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a pharmaceutical, it would interact with biological targets in the body. The specific interactions would depend on the structure of the compound and the nature of the target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it’s a pharmaceutical, it could have side effects. Additionally, like all chemicals, it should be handled with appropriate safety precautions to prevent exposure.

Future Directions

The future research directions for this compound could include further studies to fully elucidate its properties, potential uses, and mechanisms of action. If it’s a pharmaceutical, clinical trials could be conducted to evaluate its efficacy and safety.